Cas no 16097-61-3 (4-methoxy-6-(trifluoromethyl)pyrimidin-2-amine)

• Product Name: 4-methoxy-6-(trifluoromethyl)pyrimidin-2-amine
• CAS No: 16097-61-3
• MF: C₆H₆F₃N₃O
• MW: 193.126551151276
• CID: 98223
• PubChem ID: 606193
• Update Time: 2025-04-18

4-methoxy-6-(trifluoromethyl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-6-(trifluoromethyl)pyrimidin-2-amine
• 2-AMINO-4-METHOXY-6-(TRIFLUOROMETHYL)PYRIMIDINE
• 2-Pyrimidinamine,4-methoxy-6-(trifluoromethyl)-
• SCHEMBL5891451
• AKOS015851867
• 2-Amino-4-methoxy-6-trifluoromethylpyrimidine
• A24636
• Pyrimidine, 2-amino-4-methoxy-6-(trifluoromethyl)-
• 16097-61-3
• 4-Methoxy-6-trifluoromethyl-2-pyrimidinamine
• DTXSID60345661
• CS-0045831
• SB55745
• 4-Methoxy-6-(trifluoromethyl)-2-pyrimidinylamine #

• MDL： MFCD11870734
• Inchi： 1S/C6H6F3N3O/c1-13-4-2-3(6(7,8)9)11-5(10)12-4/h2H,1H3,(H2,10,11,12)
• InChI Key： UZXBRMTVBHRLIR-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N=C(N)N=1)OC)(F)F

Computed Properties

• Exact Mass: 193.04638
• Monoisotopic Mass: 193.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61A^2
• XLogP3: 1.1

Experimental Properties

• Density: 1.423
• Boiling Point: 302.8 °C at 760 mmHg
• Flash Point: 136.9 °C
• Refractive Index: 1.476
• PSA: 61.03
• LogP: 1.01630

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives